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Compound of Interest

Compound Name: (S)-Alprenolol hydrochloride

Cat. No.: B1667001

(S)-Alprenolol HCI: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure and
physical properties of (S)-Alprenolol hydrochloride. The information is presented to support
research, development, and quality control activities involving this compound.

Chemical Structure and Identity

(S)-Alprenolol hydrochloride is the hydrochloride salt of the (S)-enantiomer of Alprenolol, a
non-selective B-adrenergic and 5-HT1A receptor antagonist.
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Identifier Value

(2S)-1-(propan-2-ylamino)-3-(2-prop-2-

IUPAC Name .
enylphenoxy)propan-2-ol;hydrochloride
CAS Number 13707-88-5 (for HCI salt)
Molecular Formula C15H23NO2 - HCI
Molecular Weight 285.81 g/mol [1]
C=CCclccccclOC--INVALID-LINK--
SMILES
CNC(C)c.Cl
InChI=1S/C15H23N0O2.CIH/c1-4-7-13-8-5-6-9-
inChi 15(13)18-11-14(17)10-16-12(2)3;/h4-6,8-
n

9,12,14,16-17H,1,7,10-11H2,2-
3H3;1H/t14-;/m0./s1

Physical and Chemical Properties

A summary of the key physical and chemical properties of (S)-Alprenolol HCI is provided below.

Property Value
Melting Point 108-112 °C
Solubility Soluble in water (100 mM) and ethanol.[2][3]

(S)-Alprenolol is the levorotatory (-) enantiomer.
Optical Rotation A specific value for the hydrochloride salt was

not found in the reviewed literature.

Appearance White crystalline powder.

Experimental Protocols

Detailed methodologies for determining the key physical properties of (S)-Alprenolol HCI are
outlined below. These protocols are based on standard pharmaceutical testing procedures.
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Melting Point Determination (Capillary Method)

Objective: To determine the melting range of (S)-Alprenolol HCI.
Apparatus:

e Melting point apparatus

o Glass capillary tubes (one end sealed)

e Mortar and pestle

e Spatula

Procedure:

Sample Preparation: A small amount of (S)-Alprenolol HCl is finely powdered using a mortar
and pestle.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the powder into the sealed end, aiming
for a sample height of 2-3 mm.

o Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The temperature is ramped up at a rate of approximately 10-20°C per minute for
a preliminary determination.

o Refined Measurement: A second, fresh sample is prepared. The apparatus is heated to a
temperature approximately 20°C below the preliminary melting point. The heating rate is then
slowed to 1-2°C per minute.

o Data Recording: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the entire sample becomes a clear liquid (completion of
melting) are recorded as the melting range.

Solubility Determination (Shake-Flask Method)

Objective: To determine the solubility of (S)-Alprenolol HCI in a given solvent (e.g., water).
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Apparatus:

Analytical balance

Volumetric flasks

Conical flasks with stoppers

Orbital shaker or magnetic stirrer

Centrifuge or filtration apparatus (e.g., syringe filters)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
Procedure:

e Preparation of Saturated Solution: An excess amount of (S)-Alprenolol HCl is added to a
known volume of the solvent in a conical flask to create a suspension.

o Equilibration: The flask is securely stoppered and placed on an orbital shaker or a magnetic
stirrer in a temperature-controlled environment (e.g., 25°C). The mixture is agitated for a
sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: The suspension is removed from the shaker and allowed to stand to let
the excess solid settle. A clear aliquot of the supernatant is then carefully removed and
centrifuged or filtered to remove any remaining undissolved solid.

o Quantification: The concentration of (S)-Alprenolol HCI in the clear supernatant is determined
using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

o Calculation: The solubility is expressed as the concentration of the solute in the saturated
solution (e.g., in mg/mL or mol/L).

Optical Rotation Determination

Objective: To measure the specific rotation of (S)-Alprenolol HCI.

Apparatus:
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Polarimeter

Volumetric flask

Analytical balance

Polarimeter cell (e.g., 1 dm)
Procedure:

¢ Solution Preparation: A precise mass of (S)-Alprenolol HCl is accurately weighed and
dissolved in a known volume of a specified solvent (e.g., water or ethanol) in a volumetric
flask to achieve a known concentration (c, in g/mL).

o Polarimeter Calibration: The polarimeter is calibrated using a blank solvent-filled cell to set
the zero point.

e Measurement: The prepared solution is transferred to the polarimeter cell, ensuring no air
bubbles are present in the light path. The observed optical rotation (a) is measured at a
specific temperature (T) and wavelength (A, typically the sodium D-line at 589 nm).

o Calculation of Specific Rotation: The specific rotation [a] is calculated using the following
formula: [o]TA = a/ (I x c) where:

o ais the observed rotation in degrees.
o |is the path length of the polarimeter cell in decimeters (dm).
o cis the concentration of the solution in g/mL.

Signaling Pathways

(S)-Alprenolol HCI exerts its pharmacological effects by antagonizing B-adrenergic and 5-HT1A
receptors. The downstream signaling pathways of these receptors are depicted below.

B-Adrenergic Receptor Signhaling Pathway

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(S)-Alprenolol, as a B-blocker, inhibits the activation of this pathway by catecholamines like
epinephrine and norepinephrine.

Phosphorylates
Targets

Click to download full resolution via product page

Caption: B-Adrenergic receptor signaling pathway and its inhibition by (S)-Alprenolol HCI.

5-HT1A Receptor Signaling Pathway

(S)-Alprenolol also acts as an antagonist at the 5-HT1A receptor, blocking the effects of
serotonin.
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Caption: 5-HT1A receptor signaling pathway and its inhibition by (S)-Alprenolol HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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